Cas no 5334-35-0 (6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 5334-35-0
• MF: C₆H₅ClN₄O
• MW: 184.583099126816
• MDL: MFCD16817399
• CID: 1040119
• PubChem ID: 135484677
• Update Time: 2025-04-20

6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one
• 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 6-chloro-1-methyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
• 6-Chlor-1-methyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-on
• 6-chloro-1-methyl-1,2-dihydro-4h-pyrazolo[3,4-d]pyrimidin-4-one
• 6-chloro-1-methyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• 6-chloro-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• AC1L57E9
• AC1Q3HAG
• AC1Q40F5
• CTK4J7677
• NSC1406
• SureCN3424725
• 6-CHLORO-1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-OL
• ZEOTVBXCUMNWLS-UHFFFAOYSA-N
• 1378881-64-1
• AKOS030705009
• MFCD18793419
• DTXSID10277266
• J-518505
• 6-CHLORO-1-METHYL-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• 6-Chloro-1-methyl-1h-pyrazolo[3,4-d]pyrimidin-4(2h)-one
• DS-18448
• 6-chloro-1-methyl-1,7-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• DB-333381
• NSC-1406
• AKOS016006560
• 5334-35-0
• A870752
• EN300-62623
• SB16437
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 6-chloro-1,5-dihydro-1-methyl-
• MFCD16817399
• SY036659
• AKOS015830632
• AC2142
• 6-Chloro-1-methyl-1H,4H,5H-pyrazolo-[3,4-d]pyrimidin-4-one
• Z1373585854
• SCHEMBL3424725
• F8889-1778
• CS-0187199

• MDL： MFCD16817399
• Inchi： 1S/C6H5ClN4O/c1-11-4-3(2-8-11)5(12)10-6(7)9-4/h2H,1H3,(H,9,10,12)
• InChI Key： ZEOTVBXCUMNWLS-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C(N1)=O)C=NN2C

Computed Properties

• Exact Mass: 184.01500
• Monoisotopic Mass: 184.015189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3
• XLogP3: 0.4

Experimental Properties

• Density: 1.79
• Boiling Point: 301.8℃ at 760 mmHg
• Flash Point: 136.3°C
• Refractive Index: 1.789
• PSA: 63.57000
• LogP: 0.31000